Cas no 62609-86-3 (4-Oxo-3-phenyl-2-thioxoimidazolidine-1-aceticacid)

• Product Name: 4-Oxo-3-phenyl-2-thioxoimidazolidine-1-aceticacid
• CAS No: 62609-86-3
• MF: C₁₁H₁₀N₂O₃S
• MW: 250.273701190948
• CID: 57890
• PubChem ID: 73139
• Update Time: 2025-04-18

4-Oxo-3-phenyl-2-thioxoimidazolidine-1-aceticacid Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-3-phenyl-2-thioxoimidazolidine-1-acetic acid
• 1-IMIDAZOLIDINEACETIC ACID, 4-OXO-3-PHENYL-2-THIOXO-
• 2-(4-oxo-3-phenyl-2-sulfanylideneimidazolidin-1-yl)acetic acid
• (4-oxo-3-phenyl-2-thioxo-imidazolidin-1-yl)-acetic acid
• (4-Oxo-3-phenyl-2-thioxo-imidazolidin-1-yl)-essigsaeure
• 1-Imidazolidineacetic acid,4-oxo-3-phenyl-2-thioxo
• 4-Oxo-3-phenyl-2-thioxo-1-imidazolidineacetic acid
• EINECS 263-633-3
• NS00035097
• NSC-270707
• NSC 270707
• 1-Carboxymethyl-3-phenyl-2-thiohydantoin
• Oprea1_401155
• AKOS024334187
• SCHEMBL7813288
• HYD29H82B5
• 2-(4-Oxo-3-phenyl-2-thioxoimidazolidin-1-yl)acetic acid
• 62609-86-3
• 1-Hydantoinacetic acid, 3-phenyl-2-thio-
• DTXSID6069587
• NSC270707
• DTXCID0043426
• DB-349507
• RKOKREQSBUSBRK-UHFFFAOYSA-N
• 4-Oxo-3-phenyl-2-thioxoimidazolidine-1-aceticacid

• Inchi： 1S/C11H10N2O3S/c14-9-6-12(7-10(15)16)11(17)13(9)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,15,16)
• InChI Key： RKOKREQSBUSBRK-UHFFFAOYSA-N
• SMILES： S=C1N(C2C=CC=CC=2)C(CN1CC(=O)O)=O

Computed Properties

• Exact Mass: 250.04100
• Monoisotopic Mass: 250.041213
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.9
• XLogP3: 1.1

Experimental Properties

• Density: 1.53
• Boiling Point: 420°Cat760mmHg
• Flash Point: 207.8°C
• Refractive Index: 1.718
• PSA: 92.94000
• LogP: 0.70760